Cas no 391882-98-7 (3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide)

• Product Name: 3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• CAS No: 391882-98-7
• MF: C₁₉H₂₁N₃O₅
• MW: 371.387144804001
• CID: 5914361
• PubChem ID: 9627076
• Update Time: 2025-05-24

3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• F0474-0413
• (E)-3,5-dimethoxy-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide
• 391882-98-7
• AKOS024578482
• 3,5-dimethoxy-N-({N'-[(1E)-(2-methoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide
• AB00684346-01
• Glycine, N-(3,5-dimethoxybenzoyl)-, [(2-methoxyphenyl)methylene]hydrazide (9CI)

• Inchi： 1S/C19H21N3O5/c1-25-15-8-14(9-16(10-15)26-2)19(24)20-12-18(23)22-21-11-13-6-4-5-7-17(13)27-3/h4-11H,12H2,1-3H3,(H,20,24)(H,22,23)
• InChI Key： LUKSKHOIOXIGKC-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=CC=C1OC)(=O)CNC(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 371.14812078g/mol
• Monoisotopic Mass: 371.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.2Ų

Additional information on 3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide

Introduction to 3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide and Its Significance in Modern Chemical Research

3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide, identified by its CAS number 391882-98-7, represents a compound of considerable interest in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including dimethoxy substituents on the benzene ring and a complex hydrazinecarbonyl moiety, suggests a rich chemical reactivity that could be exploited for synthetic and pharmacological purposes.

The structural complexity of 3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide makes it a compelling subject for investigation in the field of medicinal chemistry. The benzamide core is a well-established pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The dimethoxy groups enhance the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for oral bioavailability. Additionally, the hydrazinecarbonyl group introduces a site for further derivatization, enabling the creation of analogues with tailored biological activities.

In recent years, there has been growing interest in molecules that exhibit dual functionality, capable of modulating multiple biological pathways simultaneously. The synthetic versatility of 3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide positions it as a promising scaffold for such applications. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory processes. The hydrazinecarbonyl moiety, in particular, has been shown to participate in coordination interactions with metal ions, which could be leveraged in the design of metallodrugs targeting metal-dependent diseases.

The pharmacological potential of this compound is further underscored by its structural resemblance to known bioactive molecules. For example, it shares structural features with certain antitumor agents that utilize benzamide derivatives to interfere with DNA replication and transcription. While no clinical trials have been conducted specifically on 3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide, preclinical studies suggest that compounds with similar scaffolds may exhibit cytotoxic effects against cancer cell lines. This hypothesis is supported by computational modeling studies that predict favorable binding interactions between this molecule and key protein targets.

From a synthetic chemistry perspective, the preparation of 3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide presents an intriguing challenge due to its multifunctional nature. The synthesis typically involves multi-step reactions starting from readily available aromatic precursors. Key steps include functional group transformations such as methylation and condensation reactions to introduce the hydrazinecarbonyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzene ring system with high precision. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the compound's feasibility for large-scale production if needed.

The spectroscopic properties of this compound have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution NMR data reveal detailed information about the connectivity and environment of hydrogen atoms within the molecule, confirming its proposed structure. Additionally, infrared (IR) spectroscopy has been used to identify characteristic functional groups present in the compound. These analytical findings are crucial for validating synthetic routes and ensuring the purity of the final product.

In conclusion,3,5-dimethoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS no 391882-98-7) stands as a testament to the ongoing advancements in chemical synthesis and drug discovery. Its complex structure and diverse functional groups make it a valuable tool for researchers exploring novel therapeutic strategies. While further studies are needed to fully elucidate its biological activity and potential clinical applications,this compound exemplifies how structural innovation can lead to breakthroughs in pharmaceutical science.